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Compound of Interest

Compound Name:
diethyl 2,2-

dihydroxypropanedioate

Cat. No.: B3275878 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of diethyl 2,2-
dihydroxypropanedioate, a valuable reagent in organic synthesis. This document elucidates

its commercial availability, synthesis protocols, and key applications, with a focus on providing

practical information for laboratory use. All quantitative data is presented in structured tables for

ease of comparison, and detailed experimental methodologies are provided.

Chemical Identity and Commercial Availability
Diethyl 2,2-dihydroxypropanedioate is the hydrate of diethyl ketomalonate (also known as

diethyl oxomalonate). The anhydrous form exists as a yellow to greenish oil, which readily

reacts with atmospheric moisture to form the stable, white crystalline hydrate.[1] It is crucial for

researchers to recognize that while they may be purchasing the keto form, the compound will

likely exist as the hydrate under standard laboratory conditions.

Several major chemical suppliers offer diethyl ketomalonate, which, as noted, is the precursor

to the dihydroxy compound. The product is typically sold as the anhydrous liquid.

Table 1: Commercial Suppliers of Diethyl Ketomalonate
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Supplier Product Name Purity
Available
Quantities

CAS Number

Sigma-Aldrich
Diethyl

ketomalonate
≥95% 5 g, 25 g, 100 g 609-09-6[2][3]

Thermo Fisher

Scientific

Diethyl

ketomalonate
95% 5 g, 25 g 609-09-6[4]

Chem-Impex
Diethyl

ketomalonate
≥98% (GC)

Custom

Quantities
609-09-6[5]

CP Lab Safety
Diethyl

ketomalonate
min 95% 100 g 609-09-6[6]

Molbase

Diethyl

ketomalonate

hydrate

98% 10g Not specified

Physicochemical Properties
The distinct physical properties of the anhydrous and hydrated forms are important for handling

and characterization.

Table 2: Physicochemical Properties of Diethyl Ketomalonate and its Hydrate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/d97401
https://www.sigmaaldrich.com/HK/zh/product/aldrich/d97401
https://www.fishersci.com/shop/products/diethyl-ketomalonate-95-thermo-scientific/AC114430050
https://www.chemimpex.com/products/29977
https://www.calpaclab.com/diethyl-ketomalonate-min-95-100-grams/ala-d139071-100g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3275878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Diethyl
Ketomalonate
(Anhydrous)

Diethyl 2,2-
Dihydroxypropane
dioate (Hydrate)

Reference

Appearance
Clear colorless to

yellowish-green liquid
White crystalline solid [1][5]

Molecular Formula C₇H₁₀O₅ C₇H₁₂O₆ [5]

Molecular Weight 174.15 g/mol 192.17 g/mol [5]

Boiling Point 208-210 °C Decomposes [1][2]

Density 1.142 g/mL at 25 °C Not available [1][2]

Refractive Index n20/D 1.415 Not applicable [2]

Solubility

Soluble in ethanol,

diethyl ether,

chloroform. Limited

solubility in water.

Soluble in water [1][7]

Synthesis Protocols
The synthesis of diethyl 2,2-dihydroxypropanedioate is achieved through the oxidation of

diethyl malonate, followed by hydration. Several methods have been reported, with a recent

patent highlighting a high-yield approach using sodium chlorite.

Synthesis via Oxidation with Sodium Chlorite
A modern and efficient method for the preparation of diethyl ketomalonate, which readily

hydrates, involves the oxidation of diethyl malonate with sodium chlorite.[8]

Experimental Protocol:

To a 100 mL four-necked flask equipped with a mechanical stirrer, a dropping funnel, and a

thermometer, add 49.6 g (0.137 mole) of a 25% sodium chlorite aqueous solution.

Slowly add 2.6 mL (0.046 mole) of acetic acid. The pH of the reaction system should be

approximately 4.4.
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Under vigorous stirring, slowly add 10 g (0.062 mole) of diethyl malonate.

Maintain the reaction temperature between 25-30 °C.

After the reaction is complete (monitored by GC or TLC), the organic layer is separated.

The aqueous layer is extracted with a suitable organic solvent (e.g., diethyl ether).

The combined organic layers are dried over anhydrous sodium sulfate and the solvent is

removed under reduced pressure to yield diethyl ketomalonate as an oil.

The oil will spontaneously crystallize to the white, solid hydrate upon standing in the

presence of atmospheric moisture.[1]

Synthesis via Ozonolysis
An alternative laboratory-scale synthesis involves the ozonolysis of diethyl

methylidenemalonate.[9]

Experimental Protocol:

Dissolve 258 g of diethyl methylidenemalonate in 1 liter of methanol.

Cool the solution and subject it to ozonolysis until the starting material is consumed.

After the reaction, add 5 g of 10% Pd-on-C as a hydrogenation catalyst in 200 ml of

methanol.

Hydrogenate the mixture.

Work up the reaction mixture and concentrate under vacuum to obtain diethyl ketomalonate.

Key Applications and Experimental Workflows
Diethyl ketomalonate is a versatile building block in organic synthesis, primarily due to the

electrophilicity of its central carbonyl group.[1] It participates in a variety of reactions to form

complex molecules.
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Diels-Alder Reactions
Diethyl ketomalonate is a highly reactive dienophile in Diels-Alder reactions, enabling the

synthesis of highly functionalized cyclic systems.

Diene

[4+2] Cycloaddition
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Ketomalonate
(Dienophile)

Functionalized
Cyclohexene
Derivative

Formation of
new σ-bonds

Click to download full resolution via product page

Caption: Diels-Alder reaction with diethyl ketomalonate.

Aldol Addition Reactions
The activated carbonyl group of diethyl ketomalonate readily undergoes aldol-type additions

with enolates or enamines.[1]
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Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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